Cas no 1806025-50-2 (Methyl 6-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806025-50-2
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4831883
• Update Time: 2025-05-20

Methyl 6-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H9BrF3NO4/c1-18-7(16)3-5-2-6(4-11)15-9(17)8(5)19-10(12,13)14/h2H,3-4H2,1H3,(H,15,17)
• InChI Key： MLOXVKPCRNDUOV-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(N1)=O)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate

Methyl 6-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806025-50-2)

The compound Methyl 6-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate, identified by the CAS registry number 1806025-50-2, is a highly specialized organic molecule with significant applications in the field of organic synthesis and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an acetate ester moiety.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels for this compound, making it more accessible for various applications in drug discovery and material science.

One of the most notable features of this compound is its versatility as a building block in organic synthesis. The presence of multiple reactive groups allows for further functionalization to create derivatives with diverse biological activities. For instance, the bromomethyl group can undergo alkylation reactions to introduce additional functionalities, while the hydroxyl group can participate in various protection/deprotection strategies to control reactivity during multi-step syntheses.

Recent studies have highlighted the potential of this compound as an intermediate in the development of novel pharmaceutical agents. Its structure provides a unique platform for exploring interactions with various biological targets, such as enzymes and receptors. Researchers have demonstrated that derivatives of this compound exhibit promising activity against certain disease-related pathways, making it a valuable tool in drug discovery efforts.

In addition to its role in drug development, this compound has also found applications in materials science. The trifluoromethoxy group contributes to the molecule's stability and electronic properties, making it suitable for use in advanced materials such as polymers and coatings. Ongoing research is focused on optimizing its properties for specific industrial applications.

The study of this compound has also contributed to our understanding of chemical reactivity and molecular design principles. Its complex structure challenges chemists to develop innovative strategies for its synthesis and modification, pushing the boundaries of synthetic organic chemistry.

In conclusion, Methyl 6-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806025-50-2) stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an essential component in modern chemical research and development.